Tert-butyl 6'-chlorospiro[azetidine-3,3'-indoline]-1'-carboxylate

• IUPAC Name: tert-butyl 6-chlorospiro[2H-indole-3,3'-azetidine]-1-carboxylate
• InChI: InChI=1S/C15H19ClN2O2/c1-14(2,3)20-13(19)18-9-15(7-17-8-15)11-5-4-10(16)6-12(11)18/h4-6,17H,7-9H2,1-3H3
• InChI Key: HWOGCXLGMHWLBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CNC2)C3=C1C=C(C=C3)Cl
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

“Tert-butyl 6’-chlorospiro[azetidine-3,3’-indoline]-1’-carboxylate” is a complex organic compound. It likely contains a spirocyclic structure, which is a compound with two rings sharing a single atom. The tert-butyl group is a common functional group in organic chemistry, known for its steric bulk.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various routes. For instance, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate was synthesized through efficient and scalable synthetic routes.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Tert-butyl compounds are known to participate in a variety of reactions due to their reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Tert-butyl compounds are generally nonpolar and have low reactivity.

Future Directions

The future directions for research on this compound would depend on its potential applications. Spirocyclic compounds are of interest in various fields, including medicinal chemistry, due to their unique properties.